Cas no 922076-64-0 (5-nitro-N-{5-3-(propan-2-ylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}thiophene-2-carboxamide)

• Product Name: 5-nitro-N-{5-3-(propan-2-ylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}thiophene-2-carboxamide
• CAS No: 922076-64-0
• MF: C₁₆H₁₄N₄O₄S₂
• MW: 390.436760425568
• CID: 6377222
• PubChem ID: 41228469
• Update Time: 2025-06-09

5-nitro-N-{5-3-(propan-2-ylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-nitro-N-{5-3-(propan-2-ylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}thiophene-2-carboxamide
• 5-nitro-N-[5-(3-propan-2-ylsulfanylphenyl)-1,3,4-oxadiazol-2-yl]thiophene-2-carboxamide
• 5-nitro-N-{5-[3-(propan-2-ylsulfanyl)phenyl]-1,3,4-oxadiazol-2-yl}thiophene-2-carboxamide
• AKOS024638449
• F2313-0033
• N-(5-(3-(isopropylthio)phenyl)-1,3,4-oxadiazol-2-yl)-5-nitrothiophene-2-carboxamide
• 922076-64-0

• Inchi： 1S/C16H14N4O4S2/c1-9(2)25-11-5-3-4-10(8-11)15-18-19-16(24-15)17-14(21)12-6-7-13(26-12)20(22)23/h3-9H,1-2H3,(H,17,19,21)
• InChI Key： ZYCLRNNHWZSROZ-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NN=C(C3=CC=CC(SC(C)C)=C3)O2)=O)SC([N+]([O-])=O)=CC=1

Computed Properties

• Exact Mass: 390.04564729g/mol
• Monoisotopic Mass: 390.04564729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 167Ų

Additional information on 5-nitro-N-{5-3-(propan-2-ylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}thiophene-2-carboxamide

Introduction to 5-nitro-N-{5-3-(propan-2-ylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}thiophene-2-carboxamide (CAS No. 922076-64-0)

5-nitro-N-{5-3-(propan-2-ylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}thiophene-2-carboxamide, identified by its CAS number 922076-64-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study and potential application in the development of novel therapeutic agents.

The molecular structure of 5-nitro-N-{5-3-(propan-2-ylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}thiophene-2-carboxamide incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a nitro group, a thiophene ring, and an oxadiazole moiety suggests a complex interplay of electronic and steric effects that can influence its reactivity and binding affinity towards biological targets.

In recent years, there has been growing interest in the development of heterocyclic compounds for their potential applications in drug discovery. The oxadiazole scaffold, in particular, has been widely explored due to its ability to modulate various biological pathways. Studies have demonstrated that oxadiazole derivatives can exhibit anti-inflammatory, antimicrobial, and anticancer properties, among others. The incorporation of additional functional groups, such as the nitro and thiophene components in 5-nitro-N-{5-3-(propan-2-ylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}thiophene-2-carboxamide, further enhances its pharmacological profile.

The< strong>propan-2-ylsulfanyl group in the molecule adds another layer of complexity, potentially influencing both the solubility and metabolic stability of the compound. This group is known to enhance bioavailability and improve pharmacokinetic properties, which are crucial factors in drug development. The combination of these features makes 5-nitro-N-{5-3-(propan-2-ylsulfanyl)phenyl}-1,3,4 oxadiazol - 2 - yl}thiophene - 2 - carboxamide a promising candidate for further investigation.

Recent research has highlighted the importance of structure-based drug design in optimizing the efficacy and selectivity of therapeutic agents. Computational methods such as molecular docking and quantum mechanics simulations have been employed to predict the binding interactions between 5-nitro-N-{5 - 3 - (propan - 2 - ylsulfanyl)phenyl - 1 , 3 , 4 - oxadiazol - 2 - yl}thiophene - 2 - carboxamide and various biological targets. These studies have provided valuable insights into the molecular mechanisms underlying its potential therapeutic effects.

The< strong>CAS number 922076 - 64 - 0 serves as a unique identifier for this compound, facilitating its recognition and differentiation from other chemical entities. This standardized nomenclature system is essential for ensuring accurate documentation and communication within the scientific community. The CAS registry number is widely used in databases, literature references, and regulatory submissions, making it an indispensable tool for researchers.

In addition to its structural complexity, 5-nitro-N-{5 - 3 - (propan - 2 - ylsulfanyl)phenyl - 1 , 3 , 4 - oxadiazol - 2 - yl}thiophene - 2 carboxamide has shown interesting pharmacokinetic properties. Preliminary studies have indicated that it exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for clinical translation. Further investigations are needed to fully characterize its pharmacokinetic profile and identify any potential liabilities.

The synthesis of< strong >5-nitro-N-{5 – 3 – (propan – 2 – ylsulfanyl)phenyl – 1 , 3 , 4 – oxadiazol – 2 – yl}thiophene –